Triphenylene-2-carboxylic acid

• Molecular Formula: C19H12O2
• Molecular Weight: 272.3 g/mol
• IUPAC Name: triphenylene-2-carboxylic acid
• InChI: InChI=1S/C19H12O2/c20-19(21)12-9-10-17-15-7-2-1-5-13(15)14-6-3-4-8-16(14)18(17)11-12/h1-11H,(H,20,21)
• InChI Key: VLMJYWLZJONYLG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=C(C=C(C=C3)C(=O)O)C4=CC=CC=C24

Description

Triphenylene-2-carboxylic acid is a useful research compound. Its molecular formula is C19H12O2 and its molecular weight is 272.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The reaction product obtained in step a) is admixed with 2.2 equivalents of I2 (based on the crude yield of acetyltriphenylene) in pyridine solvent at room temperature. Thereafter, the mixture is kept at reflux for 45 min, and then a further portion of I2 (1.0 equivalent) is added. After reflux for a further hour, NaOH, EtOH and water are added and the reaction mixture is heated to reflux for 2 h. 2-triphenylenecarboxylic acid is obtained in 76% yield (based on crude yield of acetyltriphenylene, or 74% based on triphenylene).